Cas no 51963-48-5 (Acetic acid, (2-chlorophenoxy)-, 2-(1-methylethyl)hydrazide)

Acetic acid, (2-chlorophenoxy)-, 2-(1-methylethyl)hydrazide structure
51963-48-5 structure
Product Name:Acetic acid, (2-chlorophenoxy)-, 2-(1-methylethyl)hydrazide
CAS No:51963-48-5
MF:C11H15ClN2O2
MW:242.702001810074
CID:360964
PubChem ID:23274397
Update Time:2025-04-19

Acetic acid, (2-chlorophenoxy)-, 2-(1-methylethyl)hydrazide Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (2-chlorophenoxy)-, 2-(1-methylethyl)hydrazide
    • DTXSID20876481
    • 51963-48-5
    • N'-IPR-(2-CLPHENOXY)ACETIC HYDRAZIDE
    • Inchi: 1S/C11H15ClN2O2/c1-8(2)13-14-11(15)7-16-10-6-4-3-5-9(10)12/h3-6,8,13H,7H2,1-2H3,(H,14,15)
    • InChI Key: JXGWOAOGKAJNCR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1OCC(NNC(C)C)=O

Computed Properties

  • Exact Mass: 242.0822054g/mol
  • Monoisotopic Mass: 242.0822054g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 50.4Ų
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